Cas no 1025962-79-1 ()

• CAS No: 1025962-79-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6645995
• PubChem ID: 10397371
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H13NO2/c1-7-4-5-9(8(2)6-7)11(3)10(12)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： CLRDGAYSDXHHRB-UHFFFAOYSA-N
• SMILES： OC(N(C)C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acids